Cas no 2680882-52-2 (benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate)

• Product Name: benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate
• CAS No: 2680882-52-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5653571
• PubChem ID: 165913011
• Update Time: 2025-10-21

benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680882-52-2
• EN300-28277785
• benzyl N-[1-(2-cyanoethyl)cyclopropyl]carbamate
• benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate

• Inchi： 1S/C14H16N2O2/c15-10-4-7-14(8-9-14)16-13(17)18-11-12-5-2-1-3-6-12/h1-3,5-6H,4,7-9,11H2,(H,16,17)
• InChI Key： SXWFVOFUPHMURG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(CCC#N)CC1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate

Benzyl N-1-(2-Cyanoethyl)Cyclopropylcarbamate: A Comprehensive Overview

Benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate, identified by the CAS number 2680882-52-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a cyclopropylcarbamate moiety. The presence of the cyanoethyl group introduces additional functionality, making this compound a versatile building block for various applications.

Recent studies have highlighted the potential of benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate in the development of advanced materials. Researchers have explored its role in polymer synthesis, where its cyclopropane ring contributes to enhanced mechanical properties. The compound's ability to undergo controlled ring-opening reactions has been leveraged to create high-performance polymers with tailored mechanical and thermal characteristics. These findings underscore its importance in the pursuit of sustainable and high-performance materials.

In addition to its material science applications, benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug delivery systems. Recent research has focused on its potential as a prodrug carrier, where the cyclopropane ring serves as a bioresponsive element. This approach could lead to more efficient drug delivery mechanisms, reducing side effects and improving therapeutic outcomes.

The synthesis of benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyanoethyl group is achieved through a nucleophilic substitution reaction, while the formation of the cyclopropane ring requires precise control over reaction conditions to ensure stability. These synthetic strategies have been optimized in recent studies to improve yield and purity, making the compound more accessible for large-scale applications.

From an environmental perspective, the development of greener synthesis routes for benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate has gained attention. Researchers have explored the use of biocatalysts and solvent-free conditions to reduce the environmental footprint of its production. These efforts align with global initiatives to promote sustainable chemistry practices and minimize waste generation.

Furthermore, the compound's stability under various conditions has been extensively studied. Its resistance to hydrolysis and thermal degradation makes it suitable for applications in harsh environments. Recent thermogravimetric analysis (TGA) studies have revealed that benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate maintains structural integrity up to temperatures exceeding 300°C, highlighting its potential for use in high-temperature applications.

In conclusion, benzyl N-1-(2-cyanoethyl)cyclopropylcarbamate (CAS No: 2680882-52-2) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technological and therapeutic solutions is expected to grow significantly.